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Compound of Interest

Compound Name: 2-(2-Methoxyphenoxy)acetic acid

Cat. No.: B155855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(2-Methoxyphenoxy)acetic acid, also known as guaiacoxyacetic acid, is a phenoxyacetic

acid derivative with documented herbicidal properties and potential for broader biological

applications. This technical guide provides a comprehensive review of the available scientific

literature, focusing on its synthesis, physicochemical properties, biological activities, and the

experimental methodologies used for its evaluation. Particular attention is given to its role as a

synthetic auxin mimic in plant biology, with emerging evidence suggesting potential in other

therapeutic areas. This document aims to serve as a foundational resource for researchers and

professionals in drug development and agricultural sciences.

Chemical and Physical Properties
2-(2-Methoxyphenoxy)acetic acid is a solid crystalline compound. Its fundamental properties

are summarized in the table below.[1]
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Property Value Reference

Molecular Formula C₉H₁₀O₄ [1]

Molecular Weight 182.17 g/mol [1]

IUPAC Name
2-(2-methoxyphenoxy)acetic

acid
[1]

Synonyms
Guaiacoxyacetic acid, (o-

Methoxyphenoxy)acetic acid
[1]

CAS Number 1878-85-9 [1]

Appearance White crystalline solid

Melting Point 121-124 °C

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and acetone. Limited solubility

in water.

Spectral Data
The structural characterization of 2-(2-Methoxyphenoxy)acetic acid is supported by various

spectroscopic techniques.

¹H NMR: The proton NMR spectrum is expected to show characteristic peaks for the

methoxy group protons, the aromatic protons, and the methylene protons of the acetic acid

moiety.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon, the

aromatic carbons, the methoxy carbon, and the methylene carbon.[1]

Infrared (IR) Spectroscopy: The IR spectrum typically exhibits a broad absorption band for

the hydroxyl group of the carboxylic acid, a sharp peak for the carbonyl group, and bands

corresponding to the aromatic ring and ether linkage.[1]
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Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic

fragmentation patterns.

Synthesis
The primary synthetic route to 2-(2-Methoxyphenoxy)acetic acid is the Williamson ether

synthesis.[2][3] This method involves the reaction of guaiacol (2-methoxyphenol) with a

haloacetic acid, typically chloroacetic acid, in the presence of a base.

Reactants

Products

Guaiacol
(2-Methoxyphenol)

Sodium Guaiacolate
(Intermediate)

+ NaOH

Chloroacetic Acid

Base (e.g., NaOH)

2-(2-Methoxyphenoxy)acetic acid
+ Chloroacetic Acid

NaCl

Click to download full resolution via product page

Williamson Ether Synthesis of the target compound.

Experimental Protocol: Synthesis of 2-(2-
Methoxyphenoxy)acetic acid
This protocol is adapted from the general Williamson ether synthesis for phenoxyacetic acids.

[4][5]

Materials:

Guaiacol (2-methoxyphenol)
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Chloroacetic acid

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Diethyl ether

Distilled water

Procedure:

Deprotonation of Guaiacol: In a round-bottom flask, dissolve guaiacol in an aqueous solution

of sodium hydroxide with stirring. This reaction forms the sodium salt of guaiacol (sodium

guaiacolate).

Nucleophilic Substitution: To the solution of sodium guaiacolate, add an aqueous solution of

chloroacetic acid dropwise while maintaining the temperature. The reaction mixture is then

refluxed to ensure the completion of the Sₙ2 reaction.[3]

Work-up and Acidification: After cooling, the reaction mixture is diluted with water and

extracted with diethyl ether to remove any unreacted guaiacol. The aqueous layer is then

acidified with hydrochloric acid to a pH of approximately 2, leading to the precipitation of the

crude 2-(2-methoxyphenoxy)acetic acid.

Purification: The crude product is collected by vacuum filtration, washed with cold water, and

can be further purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield the pure crystalline product.

Biological Activities
The primary reported biological activity of 2-(2-Methoxyphenoxy)acetic acid is its herbicidal

effect, acting as a synthetic auxin.[6][7] There is also interest in the anti-inflammatory potential

of the broader class of phenoxyacetic acids.

Herbicidal Activity
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2-(2-Methoxyphenoxy)acetic acid exhibits phytotoxic and cytotoxic effects on various plant

species. Its mechanism of action is believed to be similar to other phenoxyacetic acid

herbicides, which mimic the natural plant hormone indole-3-acetic acid (IAA), leading to

uncontrolled growth and eventual death of susceptible plants.[8][9]

Quantitative Data on Herbicidal Activity:

A study by da Silva et al. (2020) investigated the phytotoxicity and cytotoxicity of

guaiacoxyacetic acid on Lactuca sativa (lettuce) and Sorghum bicolor (sorghum).[6][7]
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Concentration
(mmol L⁻¹)

Plant Species Parameter Inhibition (%)

3 Lactuca sativa Germination 100

3 Lactuca sativa
Germination Speed

Index (GSI)
100

3 Lactuca sativa Root Growth (RG) 100

3 Lactuca sativa Aerial Growth (AG) 100

1.5 Lactuca sativa Germination 58.41

1.5 Lactuca sativa GSI 79.23

1.5 Lactuca sativa RG 86.58

1.5 Lactuca sativa AG 67.00

0.75 Lactuca sativa Germination 38.05

0.75 Lactuca sativa GSI 66.91

0.75 Lactuca sativa RG 71.98

3 Sorghum bicolor Germination 80.33

3 Sorghum bicolor GSI 88.90

3 Sorghum bicolor RG 97.93

3 Sorghum bicolor AG 100

1.5 Sorghum bicolor GSI 44.38

1.5 Sorghum bicolor RG 77.19

Experimental Protocol: Phytotoxicity Assay[6]

This protocol outlines a typical seed germination and seedling growth bioassay.

Materials:

Seeds of the target plant species (e.g., Lactuca sativa, Sorghum bicolor)
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2-(2-Methoxyphenoxy)acetic acid solutions of varying concentrations

Petri dishes lined with filter paper

Growth chamber with controlled temperature and light conditions

Procedure:

Preparation: Petri dishes are prepared with filter paper moistened with either distilled water

(control) or different concentrations of the test compound.

Sowing: A known number of seeds are placed on the filter paper in each Petri dish.

Incubation: The Petri dishes are incubated in a growth chamber under controlled conditions

(e.g., 25°C, 12h photoperiod).

Data Collection: After a set period (e.g., 7 days), the percentage of germination, germination

speed index, root length, and shoot length are measured.

Analysis: The inhibitory effects of the compound are calculated as a percentage reduction in

each parameter compared to the control.

Potential Anti-inflammatory Activity
While direct studies on the anti-inflammatory properties of 2-(2-Methoxyphenoxy)acetic acid
are limited, research on structurally related substituted (2-phenoxyphenyl)acetic acids has

demonstrated significant anti-inflammatory activity.[10][11] This suggests that 2-(2-
Methoxyphenoxy)acetic acid could be a candidate for similar investigations. The proposed

mechanism for related compounds involves the inhibition of cyclooxygenase (COX) enzymes,

which are key in the inflammatory pathway.

Signaling Pathways
The primary understood signaling pathway for 2-(2-Methoxyphenoxy)acetic acid is its role as

a synthetic auxin in plants.
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Synthetic Auxin
(2-(2-Methoxyphenoxy)acetic acid)

TIR1/AFB
Receptor Complex

Binds to
Aux/IAA Repressor

Promotes degradation of Auxin Response Factor
(ARF)

Represses
Auxin-Responsive Genes

Activates transcription of Uncontrolled Growth
Response

Leads to

Click to download full resolution via product page

Simplified Auxin Signaling Pathway.

In this pathway, the synthetic auxin binds to the TIR1/AFB family of F-box proteins, which are

part of an SCF E3 ubiquitin ligase complex.[12] This binding promotes the ubiquitination and

subsequent degradation of Aux/IAA transcriptional repressors. The degradation of these

repressors releases Auxin Response Factors (ARFs), which can then activate the transcription

of auxin-responsive genes, leading to the observed physiological effects, such as uncontrolled

cell division and elongation.[12]

Future Directions
While the herbicidal properties of 2-(2-Methoxyphenoxy)acetic acid are established, further

research is warranted in several areas:

Elucidation of Anti-inflammatory Potential: In-depth studies are needed to confirm and

quantify the anti-inflammatory activity of 2-(2-Methoxyphenoxy)acetic acid and to

determine its mechanism of action, including its effects on COX-1 and COX-2 enzymes.

Structure-Activity Relationship (SAR) Studies: Systematic modification of the chemical

structure could lead to the development of more potent and selective analogues for either

herbicidal or therapeutic applications.

Toxicological Profile: A comprehensive toxicological assessment is necessary to evaluate its

safety for potential pharmaceutical or large-scale agricultural use.

Exploration of Other Biological Activities: Screening for other potential biological activities,

such as antimicrobial or anticancer effects, could reveal new applications for this compound

and its derivatives.

Conclusion
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2-(2-Methoxyphenoxy)acetic acid is a readily synthesizable compound with well-documented

herbicidal activity stemming from its function as a synthetic auxin. The available data on its

phytotoxicity provide a solid foundation for its application in agriculture. Furthermore, its

structural similarity to known anti-inflammatory agents suggests a promising avenue for future

research in drug discovery. This technical guide consolidates the current knowledge on this

compound, providing a valuable resource for scientists and researchers to build upon in their

future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155855#2-2-methoxyphenoxy-acetic-acid-literature-
review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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